3-[3-(2-Methylphenyl)-1,2,4-oxadiazol-5-yl]propanehydrazide

• IUPAC Name: 3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]propanehydrazide
• InChI: InChI=1S/C12H14N4O2/c1-8-4-2-3-5-9(8)12-14-11(18-16-12)7-6-10(17)15-13/h2-5H,6-7,13H2,1H3,(H,15,17)
• InChI Key: PVWFKOLIGXURND-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NOC(=N2)CCC(=O)NN
• Molecular Formula: C12H14N4O2
• Molecular Weight: 246.27 g/mol

Description

1,2,4-Oxadiazoles are a class of heterocyclic compounds that contain an oxygen atom and two nitrogen atoms in a five-membered ring. They are derived from furan by substitution of two methylene groups with two pyridine type nitrogens. They have been synthesized as anti-infective agents having anti-bacterial, anti-viral, anti-leishmanial, etc. activities.

Synthesis Analysis

The synthesis of 1,2,4-oxadiazoles often involves the cyclization of hydrazine derivatives. For example, benzaldehyde can be treated with malonic acid in the presence of a catalytic amount of piperidine at 110 °C to yield cinnamic acid, which can then be reacted with amidoxime using carbonyl diimidazoles (CDI) in toluene to obtain 3,5-disubstituted 1,2,4-oxadiazole derivatives.

Molecular Structure Analysis

1,2,4-Oxadiazoles possess hydrogen bond acceptor properties due to the electronegativities of nitrogen and oxygen, wherein nitrogen has been a stronger hydrogen bond acceptor than oxygen.

Chemical Reactions Analysis

1,2,4-Oxadiazoles can undergo various chemical reactions, making them important for molecule planning because of their privileged structure, which has enormous biological potential.

Physical And Chemical Properties Analysis

1,3,4-Oxadiazoles are five-membered heterocyclic scaffolds with an oxygen and two nitrogen atoms. They constitute four regioisomeric structures such as 1,2,3-oxadiazole, 1,2,5-oxadiazole, 1,2,4-oxadiazole and 1,3,4-oxadiazole.

Mechanism of Action

While the specific mechanism of action for “3-[3-(2-Methylphenyl)-1,2,4-oxadiazol-5-yl]propanehydrazide” is not available, 1,2,4-oxadiazole derivatives have been evaluated as acetylcholinesterase inhibitors.

Future Directions

1,2,4-Oxadiazoles have been the focus of many research groups due to their broad spectrum of pharmacological activities. The development of new synthetic strategies for these compounds could lead to the discovery of new drugs with improved efficacy and safety profiles.